Cas no 744171-82-2 (5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid)

• Product Name: 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid
• CAS No: 744171-82-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD26959082
• CID: 560574
• PubChem ID: 10820947
• Update Time: 2025-06-24

5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-6-carboxylicacid, 5,6,7,8-tetrahydro-
• Imidazo[1,2-a]pyridine-6-carboxylic acid, 5,6,7,8-tetrahydro- (9CI)
• 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid
• 5,6,7,8-Tetrahydro-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride
• 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride
• 5H,6H,7H,8H-imidazo[1,2-a]pyridine-6-carboxylic acid
• 5,6,7,8-Tetrahydro-imidazo[1,2-a]pyridine-6-carboxylic acid
• PB21354
• Z951367956
• 744171-82-2
• DTXSID20445297
• 5,6,7,8-Tetrahydro-imidazo[1,2-a]pyridine-6-carboxylicacid
• SCHEMBL8985233
• Z871868026
• CS-0050469
• EN300-57092
• AKOS015995530
• BS-13698
• DB-276748
• IMIDAZO[1,2-A]PYRIDINE-6-CARBOXYLIC ACID, 5,6,7,8-TETRAHYDRO-

• MDL： MFCD26959082
• Inchi： 1S/C8H10N2O2/c11-8(12)6-1-2-7-9-3-4-10(7)5-6/h3-4,6H,1-2,5H2,(H,11,12)
• InChI Key： IZKSCLJWFFCROV-UHFFFAOYSA-N
• SMILES： OC(C1CN2C=CN=C2CC1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid

Introduction to 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 744171-82-2)

5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid, identified by the chemical compound code CAS No. 744171-82-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and therapeutic potential. The unique arrangement of nitrogen atoms in its core structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The imidazopyridine scaffold has been extensively studied for its role in modulating various biological pathways. In recent years, researchers have focused on leveraging this scaffold to develop novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The 6-carboxylic acid functional group at the C6 position of the imidazopyridine ring enhances the compound's solubility and reactivity, facilitating its incorporation into more complex molecular architectures. This feature has been exploited in the design of peptidomimetics and small-molecule inhibitors.

One of the most compelling aspects of 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid is its potential as a lead compound for further derivatization. The presence of both imidazole and pyridine rings provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic properties and biological activity. For instance, substituents introduced at the 3-position of the imidazole ring or at the 4-position of the pyridine ring can significantly alter the compound's binding affinity to target proteins.

Recent studies have highlighted the therapeutic promise of 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid in oncology. Researchers have demonstrated that derivatives of this compound can inhibit the activity of kinases involved in tumor growth and progression. Specifically, modifications at the 3-position with bulky aromatic groups have been shown to enhance binding to tyrosine kinase domains. These findings align with broader trends in oncology drug development, where small-molecule inhibitors targeting aberrant signaling pathways are increasingly recognized as effective therapeutic strategies.

The compound's potential extends beyond oncology. Emerging evidence suggests that 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid may also play a role in managing inflammatory diseases. In preclinical models, certain derivatives have exhibited anti-inflammatory effects by modulating cytokine production and immune cell function. The carboxylic acid group at C6 further contributes to this versatility by enabling conjugation with other bioactive molecules or by serving as a site for amide bond formation with pharmacophores known to enhance drug delivery.

In terms of synthetic chemistry, 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid can be synthesized through multi-step organic transformations involving cyclization reactions and functional group interconversions. Advances in catalytic methods have made it possible to produce this compound with high yield and purity under mild conditions. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various substituents into the imidazopyridine core efficiently.

The pharmacokinetic profile of 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid is another critical consideration in drug development. Studies indicate that oral bioavailability can be influenced by factors such as solubility and metabolic stability. The carboxylic acid group at C6 provides opportunities for prodrug design or co-administration with absorption-enhancing agents to improve systemic availability. Additionally， researchers are exploring strategies to enhance blood-brain barrier penetration by optimizing molecular size and lipophilicity.

Computational modeling has emerged as a powerful tool in assessing the potential of 5，6，7，8-tetrahydroimidazo[1，2-a]pyridine-6-carboxylic acid as a drug candidate。Molecular docking studies have revealed that this compound can interact with a variety of protein targets， including enzymes， receptors， and ion channels。These interactions are often mediated by hydrogen bonding networks involving nitrogen-hydrogen bonds from the imidazole and pyridine rings， as well as electrostatic interactions between charged functional groups。

The development of high-throughput screening (HTS) platforms has accelerated the identification of promising derivatives from 5，6，7，8-tetrahydroimidazo[1，2-a]pyridine-6-carboxylic acid。By systematically testing large libraries of compounds against relevant biological assays， researchers can rapidly optimize potency， selectivity， and pharmacokinetic properties。This approach has led to several novel analogs with improved therapeutic profiles。

Future directions in research on 5，6，7，8-tetrahydroimidazo[1，2-a]pyridine-6-carboxylic acid include exploring its role in modulating central nervous system (CNS) disorders。The ability to cross the blood-brain barrier is crucial for treating neurological conditions such as Alzheimer's disease or Parkinson's disease。By incorporating lipophilic substituents or employing prodrug strategies， researchers aim to enhance CNS penetration while maintaining efficacy。

Another area of interest is combining 5，6，7，8-tetrahydroimidazo[1，2-a]pyridine-6-carboxylic acid derivatives with other therapeutic agents for synergistic effects。For example، dual-targeting strategies that simultaneously inhibit multiple kinases or pathways involved in disease progression could lead to more effective treatments。Preclinical studies are underway to evaluate such combination therapies in animal models。

The versatility of 5，6，7，8-tetrahydroimidazo[1،2-a]pyridine-6-carboxylic acid also makes it an attractive scaffold for developing diagnostic probes。By labeling this compound with radioactive isotopes or fluorescent tags، researchers can visualize biological processes non-invasively using imaging techniques such as positron emission tomography (PET) or fluorescence microscopy。These tools are invaluable for understanding disease mechanisms at the molecular level。

In conclusion,5 ， 6 ， 7 ， 8 - tetrahydroimidazo [ 1 ， 2 - a ] pyridine - 6 - carboxylic acid ( CAS No . 74 4171 -82 - 2 ) represents a promising lead compound with diverse therapeutic applications 。 Its unique structural features ， coupled with its synthetic accessibility ， make it an ideal candidate for further exploration 。 As research continues to uncover new biological functions and develop innovative synthetic methodologies ， this compound is poised to make significant contributions to medicine 。 p >